Cas no 1361881-15-3 (6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid
• CAS No: 1361881-15-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933316
• Update Time: 2025-09-28

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(3-8(15)16)2-7(4-11)14-9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： YBANBLAPKIMAKU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC(=O)O)=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic Acid: A Comprehensive Overview

6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid is a complex organic compound with the CAS number 1361881-15-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 6, a difluoromethyl group at position 2, a methyl group at position 3, and an acetic acid moiety at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield. Researchers have explored various reaction pathways to optimize the synthesis of this compound, focusing on minimizing environmental impact and maximizing cost-effectiveness.

One of the most promising applications of this compound lies in its potential as a pesticide or herbicide. The presence of halogenated substituents, such as the chloromethyl and difluoromethyl groups, enhances its bioactivity against various pests and weeds. Studies have shown that this compound exhibits selective toxicity, making it an ideal candidate for agricultural applications where minimal harm to non-target species is desired. Furthermore, its ability to degrade under specific environmental conditions reduces the risk of long-term ecological damage.

In the pharmaceutical industry, 6-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetic acid has been investigated for its potential as a drug lead. The pyridine ring serves as a versatile scaffold for drug design due to its ability to interact with biological targets such as enzymes and receptors. Recent research has focused on modifying the substituents on the pyridine ring to enhance pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies aim to develop drugs with improved efficacy and reduced side effects.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensor development. For instance, researchers have demonstrated that this compound can act as a ligand in transition metal complexes, exhibiting catalytic activity in organic transformations such as oxidation and cycloaddition reactions.

From an environmental perspective, understanding the fate and transport of 6-(Chloromethyl)-2-(difluorom methyl)-3-m ethylpyridin e-4-acetic acid in natural systems is crucial for assessing its ecological risks. Studies have shown that this compound undergoes degradation through hydrolysis and microbial action under aerobic conditions. However, its persistence under anaerobic conditions remains an area of active research.

In conclusion, 6-(Chlorom methyl)-2-(difl uorome thyl)-3-me thylpy ridin e-4-ac etic acid (CAS No: 1361881-15-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure enables it to serve as a valuable building block in synthetic chemistry while offering potential solutions in agriculture and medicine. Continued research into its properties will undoubtedly unlock new opportunities for its utilization while ensuring its safe integration into industrial processes.